Cas no 1261896-45-0 (3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol)

• Product Name: 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol
• CAS No: 1261896-45-0
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD18312958
• CID: 2761946
• PubChem ID: 53218655
• Update Time: 2025-11-02

3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 1261896-45-0
• MFCD18312958
• SCHEMBL18317091
• DTXSID80683572
• 3-[4-(N,N-DIMETHYLAMINOCARBONYL)PHENYL]PHENOL
• 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol, 95%
• 3'-Hydroxy-N,N-dimethyl[1,1'-biphenyl]-4-carboxamide
• 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol

• MDL： MFCD18312958
• Inchi： 1S/C15H15NO2/c1-16(2)15(18)12-8-6-11(7-9-12)13-4-3-5-14(17)10-13/h3-10,17H,1-2H3
• InChI Key： AGODGOMALUAEOM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC=C(C=1)O)N(C)C

Computed Properties

• Exact Mass: 241.110278721Da
• Monoisotopic Mass: 241.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol

Comprehensive Overview of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol (CAS No. 1261896-45-0)

3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol (CAS No. 1261896-45-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and pharmaceutical research. This compound, characterized by its unique N,N-dimethylaminocarbonyl and phenol functional groups, exhibits versatile properties that make it a valuable intermediate in synthetic applications. Its molecular structure, which combines aromatic and amide functionalities, allows for diverse reactivity, enabling its use in the development of advanced materials and bioactive molecules.

The growing interest in 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol is driven by its potential applications in drug discovery and organic electronics. Researchers are particularly intrigued by its ability to act as a building block for pharmaceutical intermediates and functional polymers. In the context of current trends, this compound aligns with the increasing demand for sustainable chemistry and green synthesis methods, as it can be synthesized using environmentally friendly protocols. Additionally, its relevance to AI-driven drug design and computational chemistry has made it a subject of interest in modern research.

One of the key advantages of 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol is its compatibility with cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This property makes it a preferred choice for constructing heterocyclic compounds and bioconjugates. Moreover, its solubility in common organic solvents enhances its practicality in laboratory settings, facilitating its integration into various synthetic workflows. These attributes have positioned it as a compound of interest for both academic and industrial researchers.

From a commercial perspective, 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol is gaining traction due to its potential role in the development of high-performance materials. Its incorporation into polymeric matrices and nanocomposites has shown promise in enhancing material properties such as thermal stability and mechanical strength. This aligns with the broader industry focus on advanced material innovation, where compounds like this are pivotal in creating next-generation products.

In summary, 3-[4-(N,N-Dimethylaminocarbonyl)phenyl]phenol (CAS No. 1261896-45-0) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features, synthetic versatility, and alignment with contemporary research trends make it a noteworthy subject for further exploration. As the scientific community continues to uncover its applications, this compound is poised to play a critical role in shaping future innovations in chemistry and materials science.